Cas no 1361706-95-7 (Ethyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1361706-95-7
• MF: C₁₂H₁₅F₃N₂O₃
• MW: 292.254313707352
• CID: 4931501
• Update Time: 2025-06-14

Ethyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C12H15F3N2O3/c1-3-19-11(18)5-9-7(2)17-10(4-8(9)6-16)20-12(13,14)15/h4H,3,5-6,16H2,1-2H3
• InChI Key： TXJNECOGTFTCMF-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CN)=C(C(C)=N1)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Ethyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1361706-95-7)

Ethyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1361706-95-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

The structural complexity of Ethyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate makes it a valuable intermediate in synthetic chemistry. Its pyridine core and ester functionality allow for versatile derivatization, enabling the development of novel compounds with enhanced bioactivity. Recent studies highlight its utility in designing small-molecule inhibitors and ligands for G-protein-coupled receptors (GPCRs), aligning with the growing demand for precision therapeutics.

In agrochemical applications, this compound's trifluoromethoxy group contributes to improved pesticidal activity and environmental stability. With the rise of sustainable agriculture practices, researchers are investigating its potential as a low-toxicity alternative to conventional pesticides. The compound's ability to disrupt insect neurotransmission while minimizing non-target effects positions it as a promising candidate for next-generation crop protection solutions.

The synthesis of Ethyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate typically involves multi-step reactions, including nucleophilic substitution and esterification. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its structural integrity, ensuring reproducibility for industrial-scale production.

From a regulatory perspective, CAS No. 1361706-95-7 is not classified as hazardous under current global standards. However, proper handling protocols are recommended due to its reactive aminomethyl group. The compound's stability under various pH conditions and thermal profiles has been extensively documented, supporting its use in diverse formulations. These properties are critical for researchers exploring its compatibility with drug delivery systems and controlled-release mechanisms.

Market trends indicate growing interest in fluorinated pyridine derivatives, driven by their enhanced bioavailability and blood-brain barrier permeability. As pharmaceutical companies prioritize CNS-targeted therapies, Ethyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate serves as a strategic building block for neurological drug candidates. Its relevance in Alzheimer's disease research and neuropathic pain management underscores its therapeutic potential.

Environmental impact assessments of this compound reveal favorable biodegradation profiles compared to traditional halogenated analogs. This aligns with the green chemistry movement and regulatory pressures to reduce persistent organic pollutants (POPs). Lifecycle analyses suggest that its metabolites exhibit lower bioaccumulation risks, addressing concerns about ecotoxicological effects in agricultural applications.

Future research directions for CAS No. 1361706-95-7 include exploring its structure-activity relationships (SAR) through computational modeling and high-throughput screening. The integration of artificial intelligence in drug discovery platforms may accelerate the identification of novel analogs with optimized pharmacokinetic properties. Collaborative efforts between academia and industry continue to expand the compound's applications in precision medicine and smart agrochemicals.